Cas no 2763911-32-4 (4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid)

• Product Name: 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid
• CAS No: 2763911-32-4
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• CID: 5559431
• PubChem ID: 165997744
• Update Time: 2025-10-28

4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343888
• 4-(2-{[(benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid
• 2763911-32-4
• 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid

• Inchi： 1S/C16H17NO5S/c1-11(8-21-13-7-14(15(18)19)23-10-13)17-16(20)22-9-12-5-3-2-4-6-12/h2-7,10-11H,8-9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： NBMQWBGGYOBWET-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)OCC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.08274382g/mol
• Monoisotopic Mass: 335.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid

4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid: A Comprehensive Overview

4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid (CAS No. 2763911-32-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to by its CAS number, is characterized by its thiophene ring system, which serves as a versatile platform for various functional groups. The molecule's structure includes a benzyloxycarbonyl (Cbz) group, an amino propoxy substituent, and a carboxylic acid moiety, making it a valuable building block for advanced chemical synthesis.

The thiophene ring in 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid is a five-membered aromatic heterocycle containing one sulfur atom. This ring system is known for its stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of the Cbz group, a common protecting group for amines, adds functionality to the molecule by enabling controlled deprotection under specific conditions. This feature makes the compound highly versatile in synthetic applications, particularly in the construction of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid in drug discovery. Researchers have explored its role as a precursor for peptide-based drugs, where the Cbz group can be selectively removed to reveal reactive amine functionalities. This capability has been leveraged in the synthesis of bioconjugates and targeted drug delivery systems. Moreover, the compound's carboxylic acid group provides an additional site for chemical modification, allowing for the incorporation of various functional groups that can enhance solubility, bioavailability, or targeting efficiency.

In addition to its applications in medicinal chemistry, 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid has shown promise in materials science. The thiophene moiety is a key component in the development of conductive polymers and organic electronics. By incorporating this compound into polymer backbones, scientists have been able to create materials with enhanced electrical conductivity and mechanical stability. These materials hold potential applications in flexible electronics, photovoltaics, and sensors.

The synthesis of 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid typically involves multi-step organic reactions. Key steps include the formation of the thiophene ring through cyclization reactions and subsequent functionalization with the Cbz group and amino propoxy substituent. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

From an environmental standpoint, 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid exhibits favorable properties that align with green chemistry principles. Its synthesis often employs catalytic systems that minimize waste generation and energy consumption. Furthermore, the compound's biodegradability has been studied to assess its environmental impact when used in large-scale applications.

In conclusion, 4-(2-{[(Benzyloxy)carbonyl]amino}propoxy)thiophene-2-carboxylic acid (CAS No. 2763911-32-4) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable building block in synthetic chemistry while offering opportunities for innovation in drug development and materials science. As research continues to uncover new applications for this compound, its role as a key player in modern chemistry is likely to grow even further.